![molecular formula C11H14N4O2S2 B5667332 4-[(4-methyl-1-piperazinyl)sulfonyl]-2,1,3-benzothiadiazole](/img/structure/B5667332.png)
4-[(4-methyl-1-piperazinyl)sulfonyl]-2,1,3-benzothiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of derivatives similar to 4-[(4-methyl-1-piperazinyl)sulfonyl]-2,1,3-benzothiadiazole typically involves the connection of thiadiazol with N-substituted piperazine. One study described the optimal conditions for synthesizing a related compound, achieving a yield of 75% at 25°C over 5 hours using acetonitrile as solvent and triethylamine as acid acceptor (Wu Qi, 2014).
Molecular Structure Analysis
Structural analysis of similar compounds has been conducted using various spectroscopic techniques, including 1H NMR, 13C NMR, IR, and sometimes X-ray crystallography. For example, the structure of a related sulfonamide was determined, demonstrating the importance of these techniques in confirming the molecular structure of synthesized compounds (S. Naveen et al., 2007).
Chemical Reactions and Properties
These compounds participate in various chemical reactions, contributing to their significant biological activities. For instance, the reaction conditions, such as solvent choice and temperature, greatly influence the yield and effectiveness of the synthesis process for derivatives of 4-[(4-methyl-1-piperazinyl)sulfonyl]-2,1,3-benzothiadiazole.
Physical Properties Analysis
Physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the behavior of these compounds in different environments. The crystalline structure of related compounds has been studied, revealing that the piperazine ring often adopts a chair conformation, and the geometry around the sulfur atom is typically distorted tetrahedral (C. S. A. Kumar et al., 2007).
properties
IUPAC Name |
4-(4-methylpiperazin-1-yl)sulfonyl-2,1,3-benzothiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4O2S2/c1-14-5-7-15(8-6-14)19(16,17)10-4-2-3-9-11(10)13-18-12-9/h2-4H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVAHAUGCQNIZKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)S(=O)(=O)C2=CC=CC3=NSN=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49728402 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.